4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole

• IUPAC Name: 4-(1-methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole
• InChI: InChI=1S/C12H10N4S/c1-16-7-10(6-14-16)11-8-17-12(15-11)9-2-4-13-5-3-9/h2-8H,1H3
• InChI Key: DXAWJLUUWVFVEL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CSC(=N2)C3=CC=NC=C3
• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol

Description

4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole, also known as MPT0G030, is a novel compound that has been synthesized for scientific research purposes. It has shown potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole is not yet fully understood. However, studies have shown that it targets multiple signaling pathways involved in cancer cell proliferation and survival, including the PI3K/Akt/mTOR and NF-κB pathways. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in regulating gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole has a low toxicity profile and does not cause significant side effects in animal models. It has been shown to inhibit cancer cell proliferation and induce apoptosis, as well as reduce inflammation in animal models. In addition, 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole in lab experiments is its low toxicity profile, which allows for higher doses to be used without causing significant side effects. However, one limitation is that the compound is still in the early stages of development and has not yet been tested in human clinical trials.

Future Directions

There are several future directions for research on 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole. One area of interest is its potential as a therapeutic agent in cancer treatment. Further studies are needed to determine the optimal dosage and treatment schedule, as well as its effectiveness in combination with other cancer therapies. In addition, more research is needed to understand the mechanism of action of 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole and its potential applications in other diseases, such as inflammation and neurological disorders. Finally, clinical trials are needed to determine the safety and efficacy of 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole in human patients.

Synthesis Methods

4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole can be synthesized by a multi-step process involving the reaction of pyridine-2,4-dicarboxylic acid with 4-amino-1-methylpyrazole and thionyl chloride. The resulting intermediate is then reacted with 2-bromo-4-chloropyridine to yield the final product. The purity and yield of the compound can be improved by using column chromatography and recrystallization techniques.

Scientific Research Applications

4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole has been extensively studied for its potential as a therapeutic agent in various diseases. In cancer research, 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in animal models. In addition, 4-(1-Methylpyrazol-4-yl)-2-pyridin-4-yl-1,3-thiazole has been investigated as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease.